3,5-Dimethyl-1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde

• IUPAC Name: 3,5-dimethyl-1-(4-methylphenyl)pyrazole-4-carbaldehyde
• InChI: InChI=1S/C13H14N2O/c1-9-4-6-12(7-5-9)15-11(3)13(8-16)10(2)14-15/h4-8H,1-3H3
• InChI Key: RUUBYKOMCHAZSW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C(=C(C(=N2)C)C=O)C
• Molecular Formula: C13H14N2O
• Molecular Weight: 214.26 g/mol
• CAS No.: 400876-78-0

Description

3,5-Dimethyl-1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde (DMPPC) is a heterocyclic aldehyde that is used in a variety of scientific research applications. It is a versatile compound with a wide range of applications in organic synthesis, pharmaceuticals, and biochemistry. DMPPC is a colorless, crystalline solid with a melting point of 131-132°C. It is soluble in water, alcohols, and other organic solvents.

Scientific Research Applications

3,5-Dimethyl-1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde is used in a variety of scientific research applications. It is used in organic synthesis as a starting material for the synthesis of heterocyclic compounds. It is also used in the synthesis of pharmaceuticals and biochemicals. This compound is also used in the synthesis of chiral compounds, which are important in the development of new drugs.

Mechanism of Action

Target of Action

Pyrazole derivatives are known for their diverse pharmacological effects, including potent antileishmanial and antimalarial activities .

Mode of Action

Pyrazole derivatives have been shown to interact with various biological targets, leading to changes in cellular processes .

Biochemical Pathways

Pyrazole derivatives have been associated with various biochemical pathways, leading to downstream effects such as antileishmanial and antimalarial activities .

Result of Action

Pyrazole derivatives have been associated with various biological effects, including antileishmanial and antimalarial activities .

Advantages and Limitations for Lab Experiments

The main advantage of using 3,5-Dimethyl-1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde in laboratory experiments is its versatility. It can be used in a variety of synthetic and biochemical applications. It is also relatively easy to obtain and is relatively stable. The main limitation is that its mechanism of action is not fully understood, which can make it difficult to predict the effects of using it in laboratory experiments.

Future Directions

For research on 3,5-Dimethyl-1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde include further exploration of its mechanism of action, development of new synthetic methods for its production, and investigation of its potential applications in pharmaceuticals and biochemistry. Additionally, further research is needed to understand the biochemical and physiological effects of this compound and to develop new methods for its use in laboratory experiments.

Synthesis Methods

3,5-Dimethyl-1-(4-methylphenyl)-1H-pyrazole-4-carbaldehyde can be synthesized from dimethylpyrazole and 4-methylphenyl bromide in an acid-catalyzed reaction. The reaction is carried out in an inert atmosphere at a temperature of 50-60°C. The reaction is complete in about three hours and yields a white crystalline product.